2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine

• Molecular Formula: C9H11F2N
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 2-fluoro-1-(4-fluoro-2-methylphenyl)ethanamine
• InChI: InChI=1S/C9H11F2N/c1-6-4-7(11)2-3-8(6)9(12)5-10/h2-4,9H,5,12H2,1H3
• InChI Key: AETOLWHGNNEUMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(CF)N

Description

2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine is a fluorinated aromatic amine characterized by a benzene ring substituted with two fluorine atoms (at positions 2 and 4) and a methyl group (at position 2), attached to an ethylamine backbone. This structure imparts unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine typically involves the fluorination of a suitable precursor. One common method is the reaction of 4-fluoro-2-methylbenzaldehyde with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) to introduce the fluorine atom at the desired position. The resulting intermediate is then subjected to reductive amination using a reducing agent like sodium borohydride in the presence of an amine source to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to convert the compound into its corresponding alcohol.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atoms are replaced by other nucleophiles like hydroxide or amine groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nucleophiles like hydroxide, amines, solvents like dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols.

Substitution: Hydroxylated or aminated derivatives.

Scientific Research Applications

2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Studied for its potential interactions with biological receptors and enzymes.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity, leading to specific biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents	Notable Features	Source
2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine	C₉H₁₀F₂N	185.18	4-Fluoro, 2-methyl, 2-fluoro	High lipophilicity, potential CNS activity	Hypothetical
1-[4-(Butan-2-yl)phenyl]-2-(4-fluorophenyl)ethan-1-amine	C₁₈H₂₂FN	271.37	Butan-2-yl, 4-fluorophenyl	Extended alkyl chain enhances hydrophobicity
2-(4-Fluoro-2-methoxyphenyl)ethan-1-amine	C₉H₁₂FNO	169.20	4-Fluoro, 2-methoxy	Methoxy group improves solubility
N-(4-(4-Fluoro-2-methylphenyl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide	C₁₅H₁₁FN₂O₃S₂	366.39	Thiazolyl, nitrothiophene carboxamide	Antibacterial activity (narrow spectrum)

Key Observations :

• Lipophilicity : The target compound’s dual fluorine substitution likely increases its lipophilicity compared to the methoxy derivative (169.20 g/mol, ), which may enhance membrane permeability.
• Steric Effects : The methyl group in the target compound differentiates it from the butan-2-yl analog (271.37 g/mol, ), which has a bulkier substituent that could hinder receptor binding.
• Bioactivity : The thiazolyl-nitrothiophene derivative (366.39 g/mol, ) exhibits antibacterial properties, suggesting fluorinated aromatic amines can be tailored for diverse biological applications.

Stability and Metabolic Considerations

• Fluorine Impact: Dual fluorine substitution likely reduces metabolic oxidation compared to non-fluorinated analogs (e.g., 2,2-diphenylethan-1-amine, ), extending half-life .
• Electron-Withdrawing Effects : The nitro group in the thiazolyl derivative () may increase reactivity, whereas the target compound’s fluorine and methyl groups balance stability and steric demand .

Biological Activity

2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine is an organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. The compound is characterized by the presence of fluorine atoms and an ethanamine backbone, which may enhance its stability and interaction with biological targets.

The molecular formula of 2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine is $C_{9}H_{10}F_{2}N$, with a molecular weight of approximately 175.19 g/mol. The presence of fluorine atoms contributes to its distinct chemical reactivity and biological properties, making it a subject of interest in pharmacological studies.

The biological activity of 2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine is primarily attributed to its interaction with neurotransmitter systems. It acts as a modulator of various receptors and enzymes, influencing biochemical pathways that are crucial for therapeutic effects. The fluorine substituents enhance the compound's binding affinity and selectivity towards specific molecular targets, which can result in altered pharmacokinetics and pharmacodynamics.

Biological Activity Overview

Recent studies have demonstrated several key biological activities associated with this compound:

• Neurotransmitter Interaction : The compound has been shown to interact significantly with neurotransmitter receptors, potentially influencing mood and cognitive functions.
• Anticancer Properties : Preliminary research indicates that 2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine may exhibit anticancer activity by inducing apoptosis in cancer cell lines, although specific IC50 values have yet to be established.

Table 1: Summary of Biological Activities

Activity Type	Observations
Neurotransmitter Modulation	Significant interaction with serotonin and dopamine receptors.
Anticancer Activity	Induces apoptosis in various cancer cell lines; further studies needed.
Toxicity Profile	No acute toxicity observed in animal models at concentrations up to 2000 mg/kg.

Case Study 1: Neurotransmitter Modulation

In a study exploring the interactions of 2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine with serotonin receptors, it was found that the compound exhibited a binding affinity comparable to established antidepressants. This suggests potential applications in treating mood disorders.

Case Study 2: Anticancer Activity

Another investigation focused on the compound's effects on MCF-7 breast cancer cells. The study reported that treatment with varying concentrations led to increased levels of caspase activity, indicating the induction of apoptosis. Further experiments are necessary to quantify the IC50 values and elucidate the underlying mechanisms.

Research Findings

Recent research has highlighted various synthetic routes for producing 2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-amine, optimizing yield and purity through advanced techniques such as continuous flow chemistry. These methods not only enhance efficiency but also ensure the stability of the compound for subsequent biological testing.